Cas no 2228941-60-2 (1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid)
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
- EN300-1746184
- 2228941-60-2
-
- Inchi: 1S/C14H16O3/c15-12-7-14(8-12,13(16)17)11-5-4-9-2-1-3-10(9)6-11/h4-6,12,15H,1-3,7-8H2,(H,16,17)
- InChI Key: OGUIUNFLNMNANA-UHFFFAOYSA-N
- SMILES: OC1CC(C(=O)O)(C2C=CC3CCCC=3C=2)C1
Computed Properties
- Exact Mass: 232.109944368g/mol
- Monoisotopic Mass: 232.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 57.5Ų
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1746184-0.05g |
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228941-60-2 | 0.05g |
$1104.0 | 2023-09-20 | ||
| Enamine | EN300-1746184-0.1g |
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228941-60-2 | 0.1g |
$1157.0 | 2023-09-20 | ||
| Enamine | EN300-1746184-0.25g |
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228941-60-2 | 0.25g |
$1209.0 | 2023-09-20 | ||
| Enamine | EN300-1746184-0.5g |
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228941-60-2 | 0.5g |
$1262.0 | 2023-09-20 | ||
| Enamine | EN300-1746184-1.0g |
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228941-60-2 | 1g |
$1315.0 | 2023-06-03 | ||
| Enamine | EN300-1746184-2.5g |
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228941-60-2 | 2.5g |
$2576.0 | 2023-09-20 | ||
| Enamine | EN300-1746184-5.0g |
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228941-60-2 | 5g |
$3812.0 | 2023-06-03 | ||
| Enamine | EN300-1746184-10.0g |
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228941-60-2 | 10g |
$5652.0 | 2023-06-03 | ||
| Enamine | EN300-1746184-1g |
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228941-60-2 | 1g |
$1315.0 | 2023-09-20 | ||
| Enamine | EN300-1746184-5g |
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid |
2228941-60-2 | 5g |
$3812.0 | 2023-09-20 |
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid
Introduction to 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 2228941-60-2)
1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid, identified by its CAS number 2228941-60-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a fused heterocyclic system, specifically an indene moiety linked to a cyclobutane ring with a hydroxyl functional group. The unique arrangement of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further investigation in drug discovery and development.
The indene core of 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid is a bicyclic aromatic system consisting of a benzene ring fused to a five-membered cyclohexene ring. This structural motif is well-known for its versatility in biological interactions, often serving as a scaffold for bioactive molecules. The presence of the hydroxycyclobutane side chain introduces additional functionality, enabling various chemical modifications and interactions with biological targets. The carboxylic acid group at the terminal position further enhances the compound's reactivity, making it suitable for derivatization into esters, amides, or other pharmacophores.
In recent years, there has been growing interest in exploring the pharmacological potential of indene derivatives due to their ability to modulate multiple biological pathways. Studies have demonstrated that compounds containing the indene moiety can exhibit anti-inflammatory, antimicrobial, and even anticancer properties. The hydroxyl group in 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid may play a crucial role in mediating interactions with specific enzymes or receptors, thereby influencing its biological activity. This has prompted researchers to investigate its potential as a lead compound for the development of novel therapeutic agents.
One of the most compelling aspects of 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid is its structural complexity, which allows for diverse chemical modifications. For instance, the carboxylic acid group can be coupled with various nucleophiles to form peptidomimetics or protease inhibitors. Additionally, the indene ring can undergo functionalization at multiple positions, enabling the introduction of electron-withdrawing or electron-donating groups to fine-tune electronic properties and bioavailability. These features make it an attractive candidate for structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) approaches.
Recent advancements in computational chemistry have facilitated the rapid screening and optimization of such complex molecules. Molecular docking studies have been employed to predict potential binding modes of 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid with target proteins, providing insights into its mechanism of action. These computational techniques have been particularly useful in identifying key interactions between the compound and biological targets such as kinases, transcription factors, and metabolic enzymes. Such insights are invaluable for designing next-generation inhibitors with improved potency and selectivity.
The synthesis of 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the indene-cyclobutane framework requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and organometallic transformations, have significantly enhanced the efficiency of such syntheses. These advances have made it feasible to produce complex molecules like 2228941-60-2 on multiigram scales suitable for biological testing.
In addition to its pharmaceutical applications, 1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid has potential utility in materials science and agrochemical research. The unique electronic properties of the indene ring make it a candidate for organic semiconductors or luminescent materials. Furthermore, its structural motifs could inspire novel pesticides or herbicides by mimicking natural products known to interact with biological targets in plants or pests.
The future direction of research on 2228941-60-2 will likely focus on expanding its chemical space through combinatorial synthesis and library generation techniques. High-throughput screening (HTS) platforms will be employed to rapidly assess the biological activity of numerous derivatives, identifying promising leads for further optimization. Collaborative efforts between chemists and biologists will be essential in elucidating structure-function relationships and translating these findings into clinical applications.
In conclusion, 2228941 -60 - 2 represents a structurally intriguing compound with significant potential in pharmaceutical research . Its unique combination of an indene core ,a hydroxyl -substituted cyclobutane side chain ,and a carboxylic acid group positions it as a versatile scaffold for drug discovery . As our understanding of molecular interactions continues to evolve ,compounds like this are poised to play a pivotal role in developing innovative therapies against various diseases .
2228941-60-2 (1-(2,3-dihydro-1H-inden-5-yl)-3-hydroxycyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)